2-(5-Methylindol-1-yl)-1-piperidin-1-ylethanone

• IUPAC Name: 2-(5-methylindol-1-yl)-1-piperidin-1-ylethanone
• InChI: InChI=1S/C16H20N2O/c1-13-5-6-15-14(11-13)7-10-18(15)12-16(19)17-8-3-2-4-9-17/h5-7,10-11H,2-4,8-9,12H2,1H3
• InChI Key: VSQYSJXQXIMFEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C=C2)CC(=O)N3CCCCC3
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol

Description

2-(5-Methylindol-1-yl)-1-piperidin-1-ylethanone, also known as MPEP, is a chemical compound that has been widely studied in scientific research for its potential applications in various fields.

Mechanism of Action

2-(5-Methylindol-1-yl)-1-piperidin-1-ylethanone binds to the allosteric site of mGluR5, which inhibits its activity and reduces the downstream signaling pathways. This results in the modulation of various physiological processes, including neurotransmitter release, synaptic plasticity, and neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of glutamate release, the enhancement of synaptic plasticity, and the reduction of neuronal excitability. It has also been shown to have potential therapeutic effects in various neurological disorders, such as Parkinson's disease, Alzheimer's disease, and addiction.

Advantages and Limitations for Lab Experiments

2-(5-Methylindol-1-yl)-1-piperidin-1-ylethanone has several advantages for lab experiments, including its high selectivity for mGluR5, its well-established pharmacokinetic and pharmacodynamic profiles, and its ability to cross the blood-brain barrier. However, it also has several limitations, such as its potential off-target effects, its limited solubility in aqueous solutions, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-(5-Methylindol-1-yl)-1-piperidin-1-ylethanone, including the exploration of its potential therapeutic effects in various neurological disorders, the development of more selective and potent mGluR5 antagonists, and the investigation of its potential applications in other fields, such as oncology and immunology.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in neuroscience research. It is a selective antagonist of the mGluR5 receptor, which is involved in various physiological processes. This compound has several advantages for lab experiments, but also has several limitations. There are several future directions for research on this compound, which could lead to the development of new therapeutic strategies for various neurological disorders.

Synthesis Methods

2-(5-Methylindol-1-yl)-1-piperidin-1-ylethanone can be synthesized through the reaction of 5-methylindole and 1-piperidin-1-yl-ethanone in the presence of a catalyst. The resulting compound is then purified through various methods, such as column chromatography or recrystallization.

Scientific Research Applications

2-(5-Methylindol-1-yl)-1-piperidin-1-ylethanone has been extensively studied for its potential applications in neuroscience research. It is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various physiological processes, including learning and memory, anxiety, and pain perception. This compound has been shown to have potential therapeutic effects in various neurological disorders, such as Parkinson's disease, Alzheimer's disease, and addiction.